2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-acetyl-, 1,1-dimethylethyl ester

• Molecular Formula: C15H26N2O3
• Molecular Weight: 282.38 g/mol
• IUPAC Name: tert-butyl 8-acetyl-2,8-diazaspiro[4.5]decane-2-carboxylate
• InChI: InChI=1S/C15H26N2O3/c1-12(18)16-8-5-15(6-9-16)7-10-17(11-15)13(19)20-14(2,3)4/h5-11H2,1-4H3
• InChI Key: QRQXECJSNBHJHJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2(CC1)CCN(C2)C(=O)OC(C)(C)C

Description

2,8-Diazaspiro[4.5]decane-2-carboxylic acid, 8-acetyl-, 1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C15H26N2O3 and its molecular weight is 282.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,8-diaza-spiro[4.5]decane-2-carboxylic acid tert-butyl ester (1.12 g, 4.66 mol) in dichloromethane (10 ml), triethylamine (3.88 ml) and acetic anhydride (1.32 ml, 14 mmol) are added at 0° C. The reaction mixture is stirred for overnight, quenched with ice-water and extracted with dichloromethane. The combined extracts are washed with H2O, brine and dried over sodium sulphate to give crude 8-acetyl-2,8-diaza-spiro[4.5]decane-2-carboxylic acid tert-butyl ester (1.34 g).